Cas no 1261955-71-8 (2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol)

• Product Name: 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol
• CAS No: 1261955-71-8
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18315595
• CID: 1219386
• PubChem ID: 53221331
• Update Time: 2025-05-25

2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol
• 2-Chloro-5-(2-fluoro-4-methoxyphenyl)phenol, 95%
• DTXSID90685981
• 4-Chloro-2'-fluoro-4'-methoxy[1,1'-biphenyl]-3-ol
• AKOS017557195
• MFCD18315595
• 1261955-71-8

• MDL： MFCD18315595
• Inchi： 1S/C13H10ClFO2/c1-17-9-3-4-10(12(15)7-9)8-2-5-11(14)13(16)6-8/h2-7,16H,1H3
• InChI Key： ZGZYJOXLQXFZDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 252.0353354g/mol
• Monoisotopic Mass: 252.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol

Comprehensive Overview of 2-Chloro-5-(2-Fluoro-4-Methoxyphenyl)Phenol (CAS No. 1261955-71-8)

2-Chloro-5-(2-fluoro-4-methoxyphenyl)phenol is a specialized organic compound with a unique molecular structure that combines halogenated and methoxy functional groups. This compound, identified by its CAS number 1261955-71-8, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated phenolic compounds like 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, which are pivotal in developing new therapeutics. The compound's methoxy group further contributes to its solubility and stability, making it suitable for various experimental conditions.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol in drug development?" Studies suggest that its structural features align with the requirements for kinase inhibitors and antimicrobial agents, which are critical in addressing antibiotic resistance—a global health concern. Additionally, its potential use in crop protection formulations has sparked interest in sustainable agriculture.

The synthesis of CAS 1261955-71-8 involves multi-step organic reactions, often starting from commercially available precursors. Optimizing its yield and purity is a key focus for industrial chemists, as highlighted in recent publications. Environmental considerations also play a role, with researchers exploring green chemistry approaches to minimize waste and energy consumption during production.

From an analytical perspective, advanced techniques like HPLC and NMR spectroscopy are employed to characterize 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol. These methods ensure accurate identification and quality control, which are essential for regulatory compliance in pharmaceutical applications. The compound's spectral data is often shared in open-access databases to facilitate collaborative research.

Another trending topic is the compound's potential in material science, particularly in designing organic electronic devices. Its conjugated system and halogen atoms make it a candidate for photovoltaic materials, aligning with the growing interest in renewable energy solutions. This versatility underscores its importance across multiple scientific disciplines.

In summary, 2-chloro-5-(2-fluoro-4-methoxyphenyl)phenol (CAS No. 1261955-71-8) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agriculture, and sustainable technology positions it as a subject of ongoing innovation. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary scientific challenges.